Cas no 67991-42-8 (Mortonin D)
Mortonin D structure
Mortonin D
67991-42-8
C29H32O8
508.56
2034011
Mortonin D Properties
Names and Identifiers
-
- Mortonin D
- (3alpha,4beta,6alpha,6abeta,7beta,10alpha,10aalpha)-10-Tetramethyl-6,7-bis(benzoyloxy)octahydro-10-hydroxy-3,4,6a 3H-3,10a-epoxy-1H-2-benzoxocin-1-one
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- QCNPTNUSTXYOQU-UHFFFAOYSA-N
- InChI=1S/C29H32O8/c1-18-17-22(35-24(31)20-13-9-6-10-14-20)27(3)21(34-23(30)19-11-7-5-8-12-19)15-16-26(2,33)29(27)25(32)36-28(18,4)37-29/h5-14,18,21-22,33H,15-17H2,1-4H3
- [C@]123[C@@](CC[C@@H]([C@]1([C@H](C[C@H]([C@@](OC2=O)(O3)C)C)OC(=O)c1ccccc1)C)OC(=O)c1ccccc1)(C)O
Computed Properties
- 1
- 8
- 37
- 3.835
Mortonin D Related Literature
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Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
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Weipu Zhu,Ying Wang,Shuai Sun,Qiujin Zhang,Xiaodong Li,Zhiquan Shen J. Mater. Chem., 2012,22, 11785-11791
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3. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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4. Back cover
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Ashis K. Patra,Shanta Dhar,Munirathinam Nethaji,Akhil R. Chakravarty Chem. Commun., 2003, 1562-1563
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P. Champagne,P. G. Jessop Green Chem., 2018,20, 4330-4338
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Takao Gunji,Toyokazu Tanabe,Takashi Tsuda,Masahiro Miyauchi,Genki Kobayashi,Futoshi Matsumoto Catal. Sci. Technol., 2014,4, 1436-1445
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Wael Hamd,Digambara Patra,Houssam El-Rassy RSC Adv., 2021,11, 34479-34486
67991-42-8 (Mortonin D) Related Products
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